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Compound of Interest

2-Ethyl-1H-imidazole-4-carboxylic
Compound Name: d
aci

cat. No.: B1296882

Audience: Researchers, Scientists, and Drug Development Professionals Topic: Molecular
Weight of 2-Ethyl-1H-imidazole-4-carboxylic acid

This document provides a detailed analysis of the molecular weight of 2-Ethyl-1H-imidazole-4-
carboxylic acid, a key physicochemical property for research and development.

Compound Identification

The compound of interest is 2-Ethyl-1H-imidazole-4-carboxylic acid. It is an organic
compound featuring an imidazole ring substituted with an ethyl group and a carboxylic acid
group.

Molecular Formula and Weight

The molecular formula for this compound has been determined to be CsHsN202.[1][2] Based on
this formula, the molecular weight is calculated to be 140.14 g/mol .[1][2] A summary of its
properties is presented below.
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Property Value Source

2-Ethyl-1H-imidazole-4-

UPAC Name carboxylic acid

CAS Number 84255-21-0 [1][2]
Molecular Formula CeHsN202 [11[2]
Molecular Weight 140.14 g/mol [1][2]

Protocol for Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation protocol is based on the molecular formula (CeHsN202) and the standard
atomic weights of each element.

Methodology:

« |dentify Atoms and Count: Determine the number of atoms of each element present in the
molecular formula.

o Carbon (C): 6 atoms

o Hydrogen (H): 8 atoms
o Nitrogen (N): 2 atoms
o Oxygen (O): 2 atoms

o Use Standard Atomic Weights: Utilize the standard atomic weight for each element as
recommended by IUPAC.

o Atomic Weight of C: ~12.011 u[3][4]
o Atomic Weight of H: ~1.008 u[5][6]

o Atomic Weight of N: ~14.007 u[7][8]
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o Atomic Weight of O: ~15.999 u[9][10]

o Calculate Total Mass for Each Element: Multiply the atom count by the respective atomic
weight for each element.

[¢]

Total Mass of C=6 *12.011 u=72.066 u

Total Mass of H=8 * 1.008 u = 8.064 u

[e]

Total Mass of N =2 * 14.007 u = 28.014 u

o

Total Mass of O =2 *15.999 u =31.998 u

[¢]

e Sum for Total Molecular Weight: Add the total masses of all elements to arrive at the final
molecular weight.

o Molecular Weight = 72.066 + 8.064 + 28.014 + 31.998 = 140.142 u
The calculated value of 140.142 g/mol is consistent with the cited value of 140.14 g/mol .[1][2]

Summary of Calculation:

Atomic Weight

Element Symbol Atom Count () Total Mass (u)
Carbon C 6 12.011 72.066
Hydrogen H 8 1.008 8.064

Nitrogen N 2 14.007 28.014

Oxygen O 2 15.999 31.998

Total - - - 140.142

Visualization of Calculation Workflow

The logical flow for determining the molecular weight from the compound's formula is illustrated
below.
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Input Data

Standard Atomic Weights

Molecular Formula

CeHsN202

C:12.011u
H: 1.008 u
N: 14.007 u
0:15.999u

Calculation Steps

2. Multiply by Atomic :?’eight

A4

Mass N = 2 x 14.007 Mass O = 2 x 15.999

Mass C = 6 x 12.011

Mass H = 8 x 1.008

3. Sum Total Masses

Molecular Weight
140.142 g/mol

Click to download full resolution via product page

Caption: Workflow for calculating molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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